Cas no 168008-73-9 (5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile)

• Product Name: 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile
• CAS No: 168008-73-9
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 3809300
• Update Time: 2025-06-28

5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 3,4-dihydro-5-hydroxy-
• 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile

• Inchi： 1S/C11H9NO/c12-7-8-4-5-10-9(6-8)2-1-3-11(10)13/h1-3,6,13H,4-5H2
• InChI Key： IWTRCEZQRZKMDY-UHFFFAOYSA-N
• SMILES： C1C2=C(C(O)=CC=C2)CCC=1C#N

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 345.3±41.0 °C(Predicted)
• pka: 9.29±0.20(Predicted)

Additional information on 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile

5-Hydroxy-3,4-Dihydronaphthalene-2-Carbonitrile: A Comprehensive Overview

5-Hydroxy-3,4-dihydronaphthalene-2-carbonitrile (CAS No. 168008-73-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene derivative with a hydroxyl group and a cyano group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The naphthalene framework of this compound serves as a versatile platform for further chemical modifications. The hydroxyl group at the 5-position introduces hydrophilic characteristics, while the cyano group at the 2-position contributes electron-withdrawing effects. These features make 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile an ideal candidate for exploring its role in drug design, material synthesis, and catalytic processes.

Recent studies have highlighted the potential of 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile in the development of novel pharmaceutical agents. Researchers have investigated its ability to act as a scaffold for bioactive molecules, particularly in the context of anti-inflammatory and antioxidant therapies. The compound's ability to modulate cellular responses through its interaction with key signaling pathways has been extensively explored in preclinical models.

In addition to its pharmacological applications, 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of advanced polymers or semiconducting materials. The compound's ability to undergo various types of polymerization reactions has been a focal point of recent research efforts.

The synthesis of 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile involves a series of intricate organic reactions. Researchers have developed efficient methodologies to construct this compound, often employing catalytic cross-coupling reactions or oxidative cyclization strategies. These synthetic routes not only highlight the versatility of the molecule but also underscore its potential for large-scale production in industrial settings.

From an environmental perspective, the stability and biodegradability of 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile have been studied to assess its suitability for sustainable applications. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current trends toward eco-friendly chemical design.

In conclusion, 5-hydroxy-3,4-dihydronaphthalene-2-carbonitrile (CAS No. 168008-73-9) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to unravel its properties and applications, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors.